N-(3-chlorobenzyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H11ClN2O2/c1-8-5-11(15-17-8)12(16)14-7-9-3-2-4-10(13)6-9/h2-6H,7H2,1H3,(H,14,16)
• InChI Key: NFXWJMHJVCFZGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=CC(=CC=C2)Cl
• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol

Description

N-(3-chlorobenzyl)-5-methyl-3-isoxazolecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair pathways. The inhibition of PARP has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

N-(3-chlorobenzyl)-5-methyl-3-isoxazolecarboxamide is an enzyme involved in the repair of damaged DNA. Inhibition of this compound leads to the accumulation of DNA damage, which can trigger cell death in cancer cells. This compound inhibition also leads to the activation of alternative DNA repair pathways, such as homologous recombination, which can further enhance the efficacy of chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
This compound has been shown to have potent this compound inhibitory activity, with an IC50 value of less than 10 nM. Its inhibition of this compound has been found to enhance the efficacy of chemotherapy and radiation therapy in preclinical models of cancer. In addition, this compound inhibition has been shown to reduce inflammation and oxidative stress, making it a promising target for the treatment of autoimmune diseases and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorobenzyl)-5-methyl-3-isoxazolecarboxamide is its potent and selective this compound inhibitory activity. This makes it a valuable tool for studying the role of this compound in various biological processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of N-(3-chlorobenzyl)-5-methyl-3-isoxazolecarboxamide. One area of research is the development of more potent and selective this compound inhibitors that can be used in clinical settings. Another area of research is the identification of biomarkers that can be used to predict response to this compound inhibition in cancer patients. Additionally, the role of this compound inhibition in the treatment of neurodegenerative disorders and autoimmune diseases is an area of active research.

Scientific Research Applications

N-(3-chlorobenzyl)-5-methyl-3-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications. Its inhibition of this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, leading to enhanced tumor cell death. In addition, this compound inhibition has been found to reduce inflammation and oxidative stress, making it a promising target for the treatment of autoimmune diseases and neurodegenerative disorders.